![molecular formula C13H13N3O3 B6577806 N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-(1H-pyrazol-1-yl)acetamide CAS No. 1207010-08-9](/img/structure/B6577806.png)
N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-(1H-pyrazol-1-yl)acetamide
Description
N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-(1H-pyrazol-1-yl)acetamide (NBP) is an organic compound with a variety of applications in the scientific research field. It is a derivative of the family of pyrazole compounds, which are known for their biological activity. NBP has been studied extensively for its ability to act as a catalyst in various reactions and its potential to be used as a drug.
Scientific Research Applications
Anticancer Potential
The compound’s chalcone structure places it within the flavonoid family, known for its diverse pharmacological activities. Researchers have explored its potential as an anticancer agent. Chalcones have demonstrated promising effects against various cancer types, including breast, lung, and colon cancers . Further investigations into the specific mechanisms of action and potential targets are ongoing.
Anti-Infective Properties
Chalcones possess antimicrobial properties, making them relevant in the fight against infectious diseases. Studies have highlighted their effectiveness against bacteria, fungi, and viruses . Researchers are keen on understanding the molecular interactions that underlie this activity, which could lead to novel therapeutic strategies.
Antidiabetic Applications
Given the global prevalence of diabetes, compounds with antidiabetic potential are of great interest. Chalcones, including our target compound, have shown promise in modulating glucose metabolism and insulin sensitivity . Investigating their impact on key enzymes involved in diabetes management remains an active area of research.
Antioxidant Activity
Oxidative stress plays a crucial role in various diseases, including neurodegenerative disorders and cardiovascular conditions. The compound’s structure suggests potential antioxidant properties, which could protect cells from damage caused by free radicals . Researchers are exploring its ability to scavenge reactive oxygen species and mitigate oxidative damage.
Antimalarial Investigations
Quinoline derivatives, such as our compound, have a rich history in antimalarial research. The fusion of quinoline and chalcone moieties may yield synergistic effects. Researchers have synthesized related compounds and evaluated their antimalarial activity . Further studies are needed to assess their efficacy against Plasmodium species.
HDAC Inhibition
Interestingly, an intermediary compound (2) in the synthesis of our target compound has been used for constructing trithiocarbonates as histone deacetylase (HDAC) inhibitors . HDAC inhibitors play a role in epigenetic regulation and have potential applications in cancer therapy and other diseases. Investigating the HDAC inhibitory activity of our compound is an exciting avenue.
properties
IUPAC Name |
N-(1,3-benzodioxol-5-ylmethyl)-2-pyrazol-1-ylacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3O3/c17-13(8-16-5-1-4-15-16)14-7-10-2-3-11-12(6-10)19-9-18-11/h1-6H,7-9H2,(H,14,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KXRUMHQFRRVIAY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)CNC(=O)CN3C=CC=N3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(1H-pyrazol-1-yl)acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-methoxy-3-[2-(phenylamino)-1,3-thiazol-4-yl]-2H-chromen-2-one](/img/structure/B6577732.png)
![3-(2-fluorophenyl)-1-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}urea](/img/structure/B6577748.png)
![2-(4-{[(2-fluorophenyl)carbamoyl]amino}phenyl)-N-(2-methoxyethyl)acetamide](/img/structure/B6577750.png)
![1,3-dimethyl-N-(5-{[4-(methylsulfanyl)phenyl]methyl}-1,3,4-oxadiazol-2-yl)-1H-pyrazole-5-carboxamide](/img/structure/B6577767.png)
![1-(2-chlorophenyl)-4-[1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine](/img/structure/B6577786.png)
![3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)-N-[2-(thiophen-2-yl)ethyl]propanamide](/img/structure/B6577791.png)
![5-methyl-2-(propan-2-yl)phenyl N-[5-chloro-2-(trifluoromethyl)-2H-1,3-benzodioxol-2-yl]carbamate](/img/structure/B6577797.png)
![N-{3-[1-(6-chloro-4-phenylquinazolin-2-yl)-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide](/img/structure/B6577822.png)
![N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide](/img/structure/B6577828.png)
![3-bromo-N-{[(3,4-dichlorophenyl)carbamoyl]amino}benzamide](/img/structure/B6577838.png)